Cas no 89417-77-6 (1-propyl-1,2,4-triazole)

1-Propyl-1,2,4-triazole is a heterocyclic organic compound featuring a triazole ring substituted with a propyl group at the 1-position. This structure imparts versatility in coordination chemistry and pharmaceutical applications, serving as a key intermediate or ligand in synthesis. Its stability and moderate lipophilicity enhance utility in agrochemical and medicinal research, particularly in the development of antifungal and antiviral agents. The compound’s balanced reactivity allows for selective functionalization, making it valuable in fine chemical production. Its compatibility with transition metals also supports catalytic applications. Available in high purity, 1-propyl-1,2,4-triazole is suitable for rigorous industrial and academic research.

1-propyl-1,2,4-triazole structure

Product Name:1-propyl-1,2,4-triazole

CAS No:89417-77-6

MF:C₅H₉N₃

MW:111.145060300827

CID:1941351

PubChem ID:13568501

Update Time:2025-10-19

1-propyl-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

- 1-propyl-1,2,4-triazole
- 1-PROPYL[1,2,4]TRIAZOLE
- 1-propyl-1H-[1,2,4]triazole
- AGN-PC-00N3VS
- SureCN45842
- 1-propyl-1H-1,2,4-triazole
- 1-Propyl-1.2.4-triazol
- CTK5G3086
- n-propyl-1,2,4-triazole
- 1H-1,2,4-Triazole, 1-propyl-
- 1-n-propyl-1,2,4-triazole
- AG-H-61932
- AKOS013122516
- DTXSID80544038
- SCHEMBL45842
- DB-057133
- 89417-77-6
- AC-14376
- DTXCID40494823
- Inchi： 1S/C5H9N3/c1-2-3-8-5-6-4-7-8/h4-5H,2-3H2,1H3
- InChI Key： CUOVNMDNRAZFDH-UHFFFAOYSA-N
- SMILES： N1(C=NC=N1)CCC

Computed Properties

Exact Mass: 111.079647300g/mol
Monoisotopic Mass: 111.079647300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 64.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 30.7Å²

1-propyl-1,2,4-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-334155-1 g	1-Propyl-1,2,4-triazole,	89417-77-6		1g	￥2,813.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-334155-1g	1-Propyl-1,2,4-triazole,	89417-77-6		1g	￥2813.00	2023-09-05